Cas no 2137492-88-5 (3-(3,5-diethyl-1H-pyrazol-1-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)
3-(3,5-diethyl-1H-pyrazol-1-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(3,5-diethyl-1H-pyrazol-1-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
- EN300-1141302
- 3-(3,5-diethyl-1H-pyrazol-1-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
- 2137492-88-5
-
- Inchi: 1S/C25H27N3O4/c1-3-16-13-17(4-2)28(27-16)14-23(24(29)30)26-25(31)32-15-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-13,22-23H,3-4,14-15H2,1-2H3,(H,26,31)(H,29,30)
- InChI Key: SOZXPSYMANICHU-UHFFFAOYSA-N
- SMILES: O(C(NC(C(=O)O)CN1C(=CC(CC)=N1)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 433.20015635g/mol
- Monoisotopic Mass: 433.20015635g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 9
- Complexity: 637
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 93.4Ų
3-(3,5-diethyl-1H-pyrazol-1-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1141302-0.05g |
3-(3,5-diethyl-1H-pyrazol-1-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2137492-88-5 | 95% | 0.05g |
$1560.0 | 2023-10-26 | |
| Enamine | EN300-1141302-0.1g |
3-(3,5-diethyl-1H-pyrazol-1-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2137492-88-5 | 95% | 0.1g |
$1635.0 | 2023-10-26 | |
| Enamine | EN300-1141302-0.25g |
3-(3,5-diethyl-1H-pyrazol-1-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2137492-88-5 | 95% | 0.25g |
$1708.0 | 2023-10-26 | |
| Enamine | EN300-1141302-0.5g |
3-(3,5-diethyl-1H-pyrazol-1-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2137492-88-5 | 95% | 0.5g |
$1783.0 | 2023-10-26 | |
| Enamine | EN300-1141302-1.0g |
3-(3,5-diethyl-1H-pyrazol-1-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2137492-88-5 | 1g |
$3139.0 | 2023-05-23 | ||
| Enamine | EN300-1141302-2.5g |
3-(3,5-diethyl-1H-pyrazol-1-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2137492-88-5 | 95% | 2.5g |
$3641.0 | 2023-10-26 | |
| Enamine | EN300-1141302-5.0g |
3-(3,5-diethyl-1H-pyrazol-1-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2137492-88-5 | 5g |
$9107.0 | 2023-05-23 | ||
| Enamine | EN300-1141302-10.0g |
3-(3,5-diethyl-1H-pyrazol-1-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2137492-88-5 | 10g |
$13504.0 | 2023-05-23 | ||
| Enamine | EN300-1141302-1g |
3-(3,5-diethyl-1H-pyrazol-1-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2137492-88-5 | 95% | 1g |
$1857.0 | 2023-10-26 | |
| Enamine | EN300-1141302-5g |
3-(3,5-diethyl-1H-pyrazol-1-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2137492-88-5 | 95% | 5g |
$5387.0 | 2023-10-26 |
3-(3,5-diethyl-1H-pyrazol-1-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Related Literature
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
Additional information on 3-(3,5-diethyl-1H-pyrazol-1-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
Comprehensive Overview of 3-(3,5-diethyl-1H-pyrazol-1-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2137492-88-5)
3-(3,5-diethyl-1H-pyrazol-1-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS 2137492-88-5) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a diethylpyrazole moiety, makes it a valuable intermediate for drug discovery and bioconjugation applications. This article explores its properties, applications, and relevance to current scientific trends, addressing frequently searched questions in the field.
The compound’s Fmoc-protected amino acid backbone is critical for solid-phase peptide synthesis (SPPS), a technique dominating modern peptide production. Researchers often search for "Fmoc-amino acid derivatives" or "peptide coupling reagents," highlighting the demand for high-purity intermediates like CAS 2137492-88-5. Its pyrazole ring further enhances its utility, as this heterocycle is a hotspot in medicinal chemistry due to its role in kinase inhibition and anti-inflammatory drug design.
Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like 3-(3,5-diethyl-1H-pyrazol-1-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid. Questions such as "How to optimize Fmoc deprotection?" or "Pyrazole derivatives in cancer research" reflect user concerns. This compound’s compatibility with automated synthesizers and environmentally friendly solvents aligns with these priorities, offering researchers a balance between efficiency and sustainability.
Analytical data for CAS 2137492-88-5, including HPLC purity and NMR spectra, are frequently requested by quality-conscious buyers. The compound’s stability under SPPS conditions and its role in synthesizing peptide-based therapeutics (e.g., GLP-1 analogs) further elevate its industrial significance. Its molecular weight (434.48 g/mol) and solubility profile (DMSO or DMF) are also key metrics for experimental design.
In summary, 3-(3,5-diethyl-1H-pyrazol-1-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid bridges cutting-edge peptide science and heterocyclic chemistry. Its dual functionality—combining Fmoc protection with a bioactive pyrazole—positions it as a versatile tool for addressing challenges in targeted drug delivery and high-throughput screening. As the demand for precision therapeutics grows, this compound’s role in innovation is set to expand.
2137492-88-5 (3-(3,5-diethyl-1H-pyrazol-1-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)